Cas no 56984-32-8 (Ethyl 5-Chloro-1-methyl-1H-pyrazole-4-carboxylate)

Ethyl 5-Chloro-1-methyl-1H-pyrazole-4-carboxylate structure
56984-32-8 structure
Product Name:Ethyl 5-Chloro-1-methyl-1H-pyrazole-4-carboxylate
CAS No:56984-32-8
MF:C7H9ClN2O2
MW:188.611560583115
MDL:MFCD03411879
CID:94849
Update Time:2025-04-18

Ethyl 5-Chloro-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(chloromethyl)-1H-pyrazole-4-carboxylate
    • Ethyl 5-chloro-1-methyl pyrazole-4-carboxylate
    • Ethyl 5-chloro-1-methyl-1H-pyrazole-4-carboxylate
    • 5-chloro-1-methyl-1H-pyrazole-4-carboxylic acid,ethyl ester
    • ethyl 5-chloro-1-methylpyrazole-4-carboxylate
    • 5-Chloro-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • 1H-Pyrazole-4-carboxylic acid, 5-chloro-1-methyl-, ethyl ester
    • UOKDEVVNDSYMRY-UHFFFAOYSA-N
    • SBB090857
    • AK174292
    • ethyl-5-chloro-1-methylpyrazole-4-carboxylate
    • ethyl 5-chloro-1-methyl-pyrazole-4-car
    • Ethyl 5-Chloro-1-methyl-1H-pyrazole-4-carboxylate
    • MDL: MFCD03411879
    • Inchi: 1S/C7H9ClN2O2/c1-3-12-7(11)5-4-9-10(2)6(5)8/h4H,3H2,1-2H3
    • InChI Key: UOKDEVVNDSYMRY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OCC)C=NN1C

Computed Properties

  • Exact Mass: 188.03500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • PSA: 44.12000
  • LogP: 1.25020

Ethyl 5-Chloro-1-methyl-1H-pyrazole-4-carboxylate Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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